Cas no 6276-99-9 ( )

• Product Name: &nbsp
• CAS No: 6276-99-9
• MF: C₃₄H₂₈O₁₀
• MW: 596.580130577087
• CID: 957754
• PubChem ID: 234985
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [3,4-dibenzoyloxy-5-(benzoyloxymethyl)-5-hydroxyoxolan-2-yl]methyl benzoate
• 6276-99-9
• NSC-35905
• NSC35905
• DTXSID50978422
• 1,3,4,6-tetra-o-benzoylhex-2-ulofuranose
•  

• Inchi： 1S/C34H28O10/c35-30(23-13-5-1-6-14-23)40-21-27-28(42-32(37)25-17-9-3-10-18-25)29(43-33(38)26-19-11-4-12-20-26)34(39,44-27)22-41-31(36)24-15-7-2-8-16-24/h1-20,27-29,39H,21-22H2
• InChI Key： ZYJUUZKDMZKDIS-UHFFFAOYSA-N
• SMILES： O1C(COC(C2C=CC=CC=2)=O)C(C(C1(COC(C1C=CC=CC=1)=O)O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 596.168
• Monoisotopic Mass: 596.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 44
• Rotatable Bond Count: 14
• Complexity: 975
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 726.5°C at 760 mmHg
• Flash Point: 231.3°C
• Refractive Index: 1.647